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Compound of Interest

Compound Name: 2,4-Dibromo-8-nitroquinoline
Cat. No.: B12819415
Get Quote
\ J

High-Value Scaffold for SNAr-Driven Pharmacophore
Assembly[1]
Executive Summary & Chemical Identity[2][3]

2,4-Dibromo-8-nitroquinoline is an electron-deficient heterocyclic scaffold utilized primarily as
a regioselective electrophile in the synthesis of bioactive quinoline derivatives. Its utility stems
from the electronic interplay between the 8-nitro substituent and the 2,4-dibromo positions,
which creates a distinct reactivity gradient for Nucleophilic Aromatic Substitution (SNAr).

While the 2,4-dichloro-8-nitroquinoline analogue is widely cataloged under CAS 885687-31-0,
the dibromo variant is frequently synthesized as a transient intermediate or custom research
chemical to leverage the superior leaving group ability of bromide in difficult substitutions.

Physicochemical Profile[1][2][3][4][5][6][7][8]
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Property Data / Description

Chemical Name 2,4-Dibromo-8-nitroquinoline

885687-31-0 (Refers to 2,4-Dichloro-8-

Analog CAS (ClI
g (C)) nitroquinoline)

Molecular Formula C9H4Br2N202
Molecular Weight ~331.95 g/mol
Yellow to orange crystalline solid (Characteristic
Appearance ) o
of nitro-quinolines)
N Soluble in DMSO, DMF, DCM; sparingly soluble
Solubility

in non-polar alkanes.

] Skin/Eye Irritant, Potential Mutagen (Alkylating
Primary Hazard ]
agent behavior).

Synthetic Architecture

To ensure high regiochemical fidelity, the "De Novo Assembly" route (Method A) is preferred
over direct nitration of 2,4-dibromoquinoline, which often yields inseparable mixtures of 5-nitro
and 8-nitro isomers.

Method A: Dehydrative Bromination (Recommended)

This protocol utilizes 8-nitro-4-hydroxy-2-quinolone (also known as 8-nitro-2,4-quinolinediol) as
the fixed regiochemical precursor.

Reagents & Conditions:

e Precursor: 8-Nitro-4-hydroxy-2-quinolone
¢ Brominating Agent: Phosphorus Oxybromide (POBr3)
e Solvent: Toluene or 1,2-Dichloroethane (DCE)

o Catalyst: DMF (Cat.)
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Temp: 100-110 °C (Reflux)

Step-by-Step Protocol:

Setup: In a dry round-bottom flask equipped with a condenser and drying tube (CaCl2),
suspend 8-nitro-4-hydroxy-2-quinolone (1.0 equiv) in anhydrous Toluene (10 V).

Activation: Add POBr3 (2.5 equiv) portion-wise to control exotherm. Add 2-3 drops of
anhydrous DMF.

Reaction: Heat the mixture to reflux (110 °C). The suspension should clear as the di-bromo
species forms. Monitor by TLC (Eluent: 20% EtOAc/Hexanes).

o Note: The 2-bromo position forms slower than the 4-bromo; ensure complete consumption
of the intermediate monobromo species.

Quench: Cool to 0 °C. Pour the reaction mixture slowly onto crushed ice/NaHCO3 slurry.
Caution: Violent hydrolysis of excess POBr3 occurs.

Isolation: Extract with DCM (3x). Wash combined organics with brine, dry over MgS0O4, and
concentrate in vacuo.

Purification: Recrystallize from Ethanol/Acetonitrile or purify via flash column
chromatography (Silica gel).

Visualization: Synthetic Pathway

The following diagram outlines the logical flow from the aniline precursor to the final scaffold.

2-Nitroaniline

> Cyclization > 8-Nitro-4-hydroxy- > POBr3/ DMF Reflux, 4h » 2,4-Dibromo-
Derivatives (Polyphosphoric Acid) 2-quinolone (Dehydrative Bromination) 8-nitroquinoline

Click to download full resolution via product page

Figure 1: Directed synthesis ensuring the 8-nitro regiochemistry is locked prior to halogenation.
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Reactivity & Functionalization: The SNAr
Gradient[9]

The core value of 2,4-dibromo-8-nitroquinoline lies in its differential electrophilicity.

e The C4 Position: Most reactive. The nitrogen atom of the quinoline ring exerts a para-like
electron-withdrawing effect, making C4 highly susceptible to nucleophilic attack.[1]

e The C2 Position: Less reactive than C4, but activatable under higher temperatures or
stronger basic conditions.

e The 8-Nitro Group: Strongly withdraws electron density from the benzene ring, which
inductively activates both C2 and C4 (more so than in non-nitro quinolines), allowing for
milder reaction conditions.

Validated Workflow: Regioselective Substitution

To synthesize a library of 2,4-disubstituted quinolines, researchers must exploit this gradient
sequentially.

Step 1: C4-Substitution (Kinetic Control)

e Nucleophile: Amines (R-NH2), Thiols (R-SH).

e Conditions: 0 °C to RT, THF or DCM, 1.0 equiv Base (TEA).

e Outcome: Exclusive formation of the 4-substituted-2-bromo-8-nitroquinoline.
Step 2: C2-Substitution (Thermodynamic/Forcing)

» Nucleophile: Second amine or alkoxide.

e Conditions: Reflux in Ethanol or DMF, excess nucleophile.

e Outcome: Displacement of the remaining C2-bromide.

Visualization: Reactivity Map
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Figure 2: Sequential functionalization logic exploiting the C4 > C2 electrophilicity gap.

Therapeutic Applications

The 2,4-dibromo-8-nitroquinoline scaffold is a critical intermediate in the discovery of:
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o Antikinetoplastid Agents: Derivatives of 8-nitroquinoline have shown potent activity against
Leishmania and Trypanosoma species. The 8-nitro group is often bioactivated by
nitroreductases (NTR) within the parasite, leading to cytotoxic radical species.

» Kinase Inhibitors: The quinoline core mimics the adenine ring of ATP. Substitution at C4 with
solubilizing amines allows for interaction with the hinge region of kinases.

o Antimalarials: Reduction of the 8-nitro group to an 8-amino moiety provides access to
Primaquine-like analogues, essential for targeting the liver stage of Plasmodium vivax.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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